Cas no 189955-79-1 (2-Bromo-2-methyl-1-4-(methylsulfonyl)phenyl-1-propanone)

2-Bromo-2-methyl-1-[4-(methylsulfonyl)phenyl]-1-propanone is a brominated ketone derivative featuring a methylsulfonylphenyl moiety. This compound is of interest in synthetic organic chemistry due to its utility as an intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of both bromine and the electron-withdrawing methylsulfonyl group enhances its reactivity in nucleophilic substitution and cross-coupling reactions. Its crystalline solid form and well-defined structure facilitate precise handling in controlled syntheses. The compound’s stability under standard conditions and compatibility with diverse reaction conditions make it a valuable reagent for constructing complex molecular frameworks. Further applications include its use in photoinitiators and polymer chemistry.
2-Bromo-2-methyl-1-4-(methylsulfonyl)phenyl-1-propanone structure
189955-79-1 structure
Product Name:2-Bromo-2-methyl-1-4-(methylsulfonyl)phenyl-1-propanone
CAS No:189955-79-1
MF:C11H13BrO3S
MW:305.188121557236
CID:2244654
PubChem ID:15489748
Update Time:2025-06-15

2-Bromo-2-methyl-1-4-(methylsulfonyl)phenyl-1-propanone Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-2-methyl-1-[4-(methylsulfonyl)phenyl]-1-propanone
    • SCHEMBL725784
    • 2-Bromo-1-(4-(methanesulfonyl)phenyl)-2-methylpropan-1-one
    • 680-316-9
    • 189955-79-1
    • 2-bromo-2-methyl-1-(4-(methylsulfonyl)phenyl)propan-1-one
    • E83576
    • XYJYOXRPGNOGEP-UHFFFAOYSA-N
    • 2-Bromo-1-[4-(methanesulfonyl)phenyl]-2-methylpropan-1-one
    • 2-bromo-2-methyl-1-(4-methylsulfonylphenyl)propan-1-one
    • 2-Bromo-2-methyl-1-4-(methylsulfonyl)phenyl-1-propanone
    • Inchi: 1S/C11H13BrO3S/c1-11(2,12)10(13)8-4-6-9(7-5-8)16(3,14)15/h4-7H,1-3H3
    • InChI Key: XYJYOXRPGNOGEP-UHFFFAOYSA-N
    • SMILES: BrC(C)(C)C(C1C=CC(=CC=1)S(C)(=O)=O)=O

Computed Properties

  • Exact Mass: 303.97688Da
  • Monoisotopic Mass: 303.97688Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 59.6Ų

2-Bromo-2-methyl-1-4-(methylsulfonyl)phenyl-1-propanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B685550-1mg
2-Bromo-2-methyl-1-[4-(methylsulfonyl)phenyl]-1-propanone
189955-79-1
1mg
$ 190.00 2023-09-08
TRC
B685550-5mg
2-Bromo-2-methyl-1-[4-(methylsulfonyl)phenyl]-1-propanone
189955-79-1
5mg
$ 879.00 2023-09-08
TRC
B685550-10mg
2-Bromo-2-methyl-1-[4-(methylsulfonyl)phenyl]-1-propanone
189955-79-1
10mg
$ 1518.00 2023-09-08

Additional information on 2-Bromo-2-methyl-1-4-(methylsulfonyl)phenyl-1-propanone

Comprehensive Overview of 2-Bromo-2-methyl-1-4-(methylsulfonyl)phenyl-1-propanone (CAS No. 189955-79-1)

2-Bromo-2-methyl-1-4-(methylsulfonyl)phenyl-1-propanone, identified by its CAS number 189955-79-1, is a specialized organic compound with significant applications in pharmaceutical intermediates and fine chemical synthesis. This compound features a unique molecular structure combining a bromo-methyl group and a methylsulfonylphenyl moiety, making it valuable for researchers exploring novel synthetic pathways. Its high purity and stable properties under controlled conditions have garnered attention in academic and industrial laboratories.

In recent years, the demand for sulfonyl-containing compounds like 2-Bromo-2-methyl-1-4-(methylsulfonyl)phenyl-1-propanone has surged due to their role in developing bioactive molecules. Researchers frequently search for "CAS 189955-79-1 synthesis methods" or "applications of methylsulfonylphenyl derivatives," reflecting its relevance in drug discovery and material science. The compound’s electron-withdrawing sulfonyl group enhances reactivity in cross-coupling reactions, a topic trending in green chemistry discussions.

From an SEO perspective, this compound aligns with queries such as "buy 2-Bromo-2-methyl-1-propanone derivatives" and "189955-79-1 supplier." Its non-hazardous handling (when used as directed) and compatibility with catalytic processes further boost its appeal. Analytical techniques like HPLC and NMR are commonly employed to verify its purity, addressing another frequent search: "how to analyze CAS 189955-79-1."

The compound’s thermal stability and solubility in organic solvents make it suitable for high-temperature reactions, a feature highlighted in studies on sustainable synthesis. Innovations in flow chemistry have also utilized its properties to optimize yield, resonating with the industry’s shift toward process intensification. Users often inquire about "scaling up 2-Bromo-2-methyl-1-4-(methylsulfonyl)phenyl-1-propanone production," underscoring its industrial potential.

In summary, 2-Bromo-2-methyl-1-4-(methylsulfonyl)phenyl-1-propanone (CAS 189955-79-1) bridges academic research and practical applications, driven by its versatile reactivity and alignment with modern chemical trends. Its keyword-rich profile—from "methylsulfonylphenyl ketone uses" to "safe handling of bromo-methyl compounds"—ensures discoverability while maintaining scientific rigor.

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